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Reconstitution & Administration Summary

The following table summarizes the crucial parameters for preparing and using Chloramphenicol Sodium

Succinate for injection, based on official labeling [1] [2] [3].

Parameter Specification

Final Reconstituted
Concentration

100 mg/mL (a 10% solution) [1] [2] [3].

Recommended Diluent Aqueous diluent such as Water for Injection or 5% Dextrose Injection
[3].

Administration Route Intravenous use only. It has been demonstrated to be ineffective when
given intramuscularly [1] [2] [3].

Infusion Rate Administer intravenously over at least a one-minute period [3].

Sodium Content Each gram (10 mL of 10% solution) contains approximately 52 mg (2.25

mEq) of sodium [1] [2] [3].
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Critical Safety and Handling Precautions

This drug carries serious risks and must be used with strict adherence to the following precautions:

Serious Blood Dyscrasias: The most serious adverse effect is bone marrow depression, including

fatal aplastic anemia, which can occur after both short-term and prolonged therapy. Some cases of
aplastic anemia have later terminated in leukemia [1] [3] [4].

Usage Restriction: Chloramphenicol must not be used for trivial infections (e.g., colds, influenza,
throat infections) or as a prophylactic agent. It is reserved for serious infections where less dangerous

agents are ineffective or contraindicated [1] [2] [4].
Essential Monitoring: Baseline blood studies must be performed, followed by periodic studies

approximately every two days during therapy. The drug should be discontinued upon appearance of
reticulocytopenia, leukopenia, thrombocytopenia, or other signs of marrow depression [2] [3].

Inpatient Care: To facilitate appropriate studies and observation, it is desirable that patients be
hospitalized during therapy [1] [3].

Therapy Transition: Patients started on intravenous chloramphenicol sodium succinate should be
changed to the oral form of another appropriate antibiotic as soon as practicable [1] [2].

General Workflow for Administration

The diagram below outlines the general procedure for administering Chloramphenicol Sodium Succinate,

from preparation to patient monitoring.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://www.mayoclinic.org/drugs-supplements/chloramphenicol-oral-route-intravenous-route-injection-route/description/drg-20062754
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.mayoclinic.org/drugs-supplements/chloramphenicol-oral-route-intravenous-route-injection-route/description/drg-20062754
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.smolecule.com/products/s523468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Obtain Vial of
Chloramphenicol Sodium Succinate

Reconstitute with Aqueous Diluent
(e.g., Water for Injection, 5% Dextrose)

Confirm Final Concentration:
100 mg/mL

Administer IV Over
≥1 Minute

Monitor Patient Closely:
- Blood studies every ~2 days

- Signs of blood dyscrasias

Transition to Oral
Antibiotic When Practicable

Click to download full resolution via product page

Dosage Guidelines

Dosage is based on body weight and the severity of the infection. The following are the standard

recommendations [3] [4].

Patient Group Dosage Regimen

Adults &
Teenagers

50 mg/kg/day, divided and administered at 6-hour intervals. For severe
infections, may be increased to 100 mg/kg/day but reduced as soon as possible.
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Patient Group Dosage Regimen

Pediatric Patients 50 mg/kg/day in 4 doses at 6-hour intervals. For severe infections (e.g.,
meningitis), may require up to 100 mg/kg/day.

Neonates (first 2
weeks)

25 mg/kg/day in 4 equal doses at 6-hour intervals.

Neonates (after
first 2 weeks)

Up to 50 mg/kg/day in 4 doses at 6-hour intervals.

Note on Special Populations: Adults and children with impaired liver or kidney function may retain

excessive amounts of the drug. Dosage should be adjusted accordingly, and precise control of blood

concentration is recommended [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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